Cas no 941880-98-4 (3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941880-98-4
• MF: C₁₅H₁₆F₃N₃O₅S
• MW: 407.364852905273
• CID: 6537206
• Update Time: 2025-07-25

3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione
• 3-methyl-8-[4-(trifluoromethoxy)phenyl]sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-methyl-8-[[4-(trifluoromethoxy)phenyl]sulfonyl]-

• Inchi： 1S/C15H16F3N3O5S/c1-20-12(22)14(19-13(20)23)6-8-21(9-7-14)27(24,25)11-4-2-10(3-5-11)26-15(16,17)18/h2-5H,6-9H2,1H3,(H,19,23)
• InChI Key： HQEMBBNYMWDWBK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(OC(F)(F)F)C=C3)(=O)=O)CC2)C(=O)N(C)C1=O

Additional information on 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro4.5decane-2,4-dione

Comprehensive Analysis of 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941880-98-4)

The compound 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941880-98-4) is a highly specialized organic molecule with a unique spirocyclic structure. Its chemical name reflects the presence of a trifluoromethoxybenzenesulfonyl group and a 1,3,8-triazaspiro[4.5]decane core, which are critical to its potential applications in pharmaceutical and agrochemical research. The inclusion of a spirocyclic scaffold is particularly noteworthy, as such structures are often associated with enhanced metabolic stability and bioavailability, making them attractive targets for drug discovery.

Recent trends in the pharmaceutical industry have highlighted the growing interest in spirocyclic compounds due to their three-dimensional complexity and ability to interact with biological targets in novel ways. Researchers are increasingly focusing on sulfonyl-containing derivatives, such as 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, for their potential as kinase inhibitors or modulators of protein-protein interactions. This aligns with the broader search for next-generation therapeutics that address unmet medical needs, such as resistant infections or chronic inflammatory conditions.

From a synthetic chemistry perspective, the trifluoromethoxy moiety in this compound is of significant interest. Fluorinated groups are known to improve lipophilicity and membrane permeability, which are key factors in drug design. The benzenesulfonyl component further enhances the molecule's ability to engage with enzymatic targets, particularly those involving sulfur-based interactions. These features make CAS No. 941880-98-4 a valuable subject for structure-activity relationship (SAR) studies, a topic frequently searched by medicinal chemists.

In agrochemical applications, compounds with triazaspiro frameworks have shown promise as eco-friendly alternatives to traditional pesticides. The 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl variant could potentially be explored for its herbicidal or fungicidal properties, especially given the industry's shift toward sustainable crop protection solutions. This resonates with current searches for low-environmental-impact agrochemicals and green chemistry innovations.

The physicochemical properties of 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione are also worth noting. Its molecular weight and logP value suggest moderate solubility, which could be optimized for formulation development. Researchers investigating drug delivery systems or nanocarrier technologies may find this compound intriguing due to its balanced hydrophilicity-lipophilicity profile.

Quality control and analytical characterization of CAS No. 941880-98-4 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for verifying the purity of the compound, especially when used in high-throughput screening platforms. The growing demand for analytical method development in pharmaceutical research makes this aspect particularly relevant to current industry discussions.

In conclusion, 3-methyl-8-4-(trifluoromethoxy)benzenesulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a fascinating case study in modern heterocyclic chemistry. Its structural features align with several hot topics in life sciences, including fragment-based drug design and privileged scaffolds. As research continues to explore the full potential of this compound, it may emerge as a key player in addressing some of the most pressing challenges in healthcare and agriculture.